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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of p-nitrobutylbenzene in the synthesis of advanced materials. The protocols outlined herein

are based on established methodologies and provide a framework for the development of

functional polymers, nonlinear optical materials, and for surface modification applications.

Introduction
p-Nitrobutylbenzene is a nitroaromatic compound that serves as a versatile precursor in

materials science. Its chemical structure, featuring a nitro group and a butyl-substituted

benzene ring, allows for a range of chemical transformations to produce functional monomers

and materials with tailored properties. The primary route for its application involves the

reduction of the nitro group to an amine, yielding p-aminobutylbenzene. This amine

functionality is a key reactive site for polymerization, surface attachment, and for the synthesis

of molecules with specific optical properties.
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Key Applications
The applications of p-nitrobutylbenzene in materials science primarily revolve around its

conversion to p-aminobutylbenzene and subsequent derivatives. These applications fall into

three main categories:

Synthesis of Functional Polymers: p-Aminobutylbenzene can be converted into monomers,

such as 4-vinylaniline (4-aminostyrene), which can be polymerized to create functional

polymers with reactive amine side groups. These polymers are valuable for subsequent

modifications, including the attachment of biomolecules or for the development of conductive

materials.

Nonlinear Optical (NLO) Materials: The p-nitroaniline moiety is a well-known chromophore

for second-order nonlinear optical applications. By incorporating a structure derived from p-

nitrobutylbenzene into a polymeric or crystalline material and aligning the molecules, it is

possible to create materials that exhibit significant second-harmonic generation (SHG).

Surface Modification: The amine group of p-aminobutylbenzene provides a reactive handle

for the functionalization of surfaces. This allows for the creation of self-assembled

monolayers (SAMs) on substrates like gold or silica, altering the surface properties such as

hydrophobicity and providing sites for further chemical reactions.

I. Synthesis of Functional Polymers from p-
Nitrobutylbenzene
This section details the multi-step synthesis of poly(4-vinylaniline) starting from butylbenzene,

with p-nitrobutylbenzene as a key intermediate.

Logical Workflow for Polymer Synthesis
The overall synthetic strategy involves four main stages: nitration of butylbenzene, reduction of

the resulting p-nitrobutylbenzene, conversion to a polymerizable monomer, and finally,

polymerization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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